Cas no 25753-15-5 (Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid)

• Product Name: Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid
• CAS No: 25753-15-5
• MF: C₁₆H₈F₆O₃
• MW: 362.223345756531
• MDL: MFCD09757594
• CID: 242278
• PubChem ID: 599431
• Update Time: 2025-04-19

Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid
• 3-Trifluoromethylbenzoic anhydride
• [3-(trifluoromethyl)benzoyl] 3-(trifluoromethyl)benzoate
• 3-(trifluoromethyl)benzoicanhydride
• 3-(Trifluoromethyl)phenyl anhydride
• 3-trifluoromethyl-benzoic acid anhydride
• 3-(Trifluoromethyl)benzoic anhydride
• AKOS005256936
• SCHEMBL9200320
• DTXSID10344780
• 3-(Trifluoromethyl)phenyl anhydride #
• MFCD09757594
• 25753-15-5
• Benzoic acid, 3-(trifluoromethyl)-, anhydride
• DTXCID20295855

• MDL： MFCD09757594
• Inchi： 1S/C16H8F6O3/c17-15(18,19)11-5-1-3-9(7-11)13(23)25-14(24)10-4-2-6-12(8-10)16(20,21)22/h1-8H
• InChI Key： BYLMYFXAIMTZIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)OC(C2=CC=CC(C(F)(F)F)=C2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 362.03800
• Monoisotopic Mass: 362.03776309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 74-78℃
• Boiling Point: 387.6±42.0 °C at 760 mmHg
• Flash Point: 181.7±22.8 °C
• Refractive Index: 1.486
• PSA: 43.37000
• LogP: 4.72140
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)